N-(4-bromo-2-methylphenyl)-2,2-dimethylpropanamide

• Molecular Formula: C12H16BrNO
• Molecular Weight: 270.17 g/mol
• IUPAC Name: N-(4-bromo-2-methylphenyl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C12H16BrNO/c1-8-7-9(13)5-6-10(8)14-11(15)12(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key: SVIPZLVKLGRAQC-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Br)NC(=O)C(C)(C)C

Description

N-(4-bromo-2-methylphenyl)-2,2-dimethylpropanamide, also known as BMDP, is a novel synthetic cathinone that has gained popularity in the recreational drug market. BMDP belongs to the class of compounds known as substituted cathinones, which are structurally similar to amphetamines and cathinone, a naturally occurring stimulant found in the khat plant. BMDP has been found to possess potent psychostimulant effects, and its use has been associated with adverse health effects.

Mechanism of Action

N-(4-bromo-2-methylphenyl)-2,2-dimethylpropanamide exerts its effects by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. This is achieved through the inhibition of their respective transporters, leading to increased synaptic concentrations of these neurotransmitters. The resulting increase in neurotransmitter activity is responsible for the psychostimulant effects of this compound.
Biochemical and physiological effects:
The use of this compound has been associated with several adverse health effects, including cardiovascular complications, seizures, and psychosis. This compound has been found to increase heart rate and blood pressure, which can lead to cardiovascular complications such as arrhythmias and stroke. This compound has also been found to increase the risk of seizures, particularly in individuals with a history of epilepsy. Psychosis, including hallucinations and delusions, has also been reported in individuals using this compound.

Advantages and Limitations for Lab Experiments

N-(4-bromo-2-methylphenyl)-2,2-dimethylpropanamide has several advantages as a research tool, including its high potency and specificity for monoamine transporters. However, its potential for abuse and adverse health effects limit its use in laboratory experiments. Additionally, the legal and ethical implications of using this compound in research must be carefully considered.

Future Directions

Further research is needed to fully understand the pharmacological properties of N-(4-bromo-2-methylphenyl)-2,2-dimethylpropanamide and its potential therapeutic applications. This includes investigating the effects of this compound on other neurotransmitter systems and exploring its potential as a treatment for conditions such as ADHD and depression. Additionally, research is needed to develop safer and more effective alternatives to this compound for use in laboratory experiments.

Synthesis Methods

N-(4-bromo-2-methylphenyl)-2,2-dimethylpropanamide can be synthesized through a multi-step process involving the reaction of 4-bromo-2-methylbenzoic acid with 2,2-dimethylpropanoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reduced using a reducing agent such as lithium aluminum hydride to yield the final product.

Scientific Research Applications

N-(4-bromo-2-methylphenyl)-2,2-dimethylpropanamide has been the subject of several scientific studies aimed at understanding its pharmacological properties and potential therapeutic applications. One study found that this compound acts as a potent monoamine transporter inhibitor, with a higher affinity for the dopamine transporter than the serotonin transporter. This suggests that this compound may have potential as a treatment for conditions such as attention deficit hyperactivity disorder (ADHD) and depression.